Cas no 1359310-94-3 (2-({1-ethyl-6-(2-methoxyphenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide)

• Product Name: 2-({1-ethyl-6-(2-methoxyphenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide
• CAS No: 1359310-94-3
• MF: C₂₅H₂₆FN₅O₃S
• MW: 495.569047451019
• CID: 5878777
• PubChem ID: 53050472
• Update Time: 2024-01-14

2-({1-ethyl-6-(2-methoxyphenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-ethyl-6-(2-methoxyphenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide
• AKOS021671869
• 1359310-94-3
• 2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide
• 2-[1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• F6548-2638

• Inchi： 1S/C25H26FN5O3S/c1-4-31-23-22(16(2)29-31)28-25(30(24(23)33)14-18-7-5-6-8-20(18)34-3)35-15-21(32)27-13-17-9-11-19(26)12-10-17/h5-12H,4,13-15H2,1-3H3,(H,27,32)
• InChI Key： TYKRMGAQLAFYQZ-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC(=CC=1)F)=O)C1=NC2C(C)=NN(CC)C=2C(N1CC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 495.17403904g/mol
• Monoisotopic Mass: 495.17403904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines